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Introduction

Phosphoglycerate mutase (PGM) is a crucial enzyme in the glycolytic pathway, catalyzing the
reversible isomerization of 3-phosphoglycerate to 2-phosphoglycerate. Its discovery was a
pivotal step in elucidating the intricate sequence of reactions that constitute glycolysis, a
fundamental process of energy metabolism in muscle and other tissues. This technical guide
provides an in-depth exploration of the historical discovery of PGM in muscle tissue, detailing
the seminal experiments, the methodologies employed, and the quantitative data that laid the
foundation for our current understanding of this essential enzyme.

The story of PGM's discovery is intertwined with the pioneering work on glycolysis by Otto
Meyerhof and his colleagues. While the complete elucidation of the pathway took several
decades and the contributions of many scientists, the initial identification of a distinct enzymatic
activity responsible for the interconversion of phosphoglycerates was a critical breakthrough.

The Foundational Discovery by Meyerhof and
Kiessling (1935)

The first description of the enzymatic activity of phosphoglycerate mutase can be traced back
to the work of Otto Meyerhof and Walter Kiessling in 1935. While investigating the intermediary
steps of glycolysis in muscle extracts, they observed the conversion of 3-phosphoglycerate to
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2-phosphoglycerate. Their findings suggested the existence of a specific enzyme, which they
termed "phosphoglyceromutase,” responsible for this intramolecular phosphate transfer. This
discovery was a crucial piece of the puzzle in mapping the Embden-Meyerhof-Parnas pathway.

Elucidation of the Glycolytic Pathway

The discovery of phosphoglycerate mutase was integral to understanding the complete
sequence of glycolysis. The enzyme's action connects the earlier steps of the pathway
involving 3-carbon phosphorylated intermediates with the subsequent formation of
phosphoenolpyruvate, a high-energy compound critical for ATP synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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